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Compound Focus: Quinoclamine

CAS No.: 2797-51-5

Cat. No.: S540867

Quinoclamine (CAS 2797-51-5) is a naphthoquinone compound used as an herbicide and a reference
standard for analytical testing [1] [2] [3]. Its basic chemical properties and examples of commercially

available reference materials are listed below.

Table 1: Chemical Properties of Quinoclamine

Property Detail

CAS Registry Number 2797-51-5 [1] [2] [3]

IUPAC Name 2-amino-3-chloro-1,4-naphthalenedione [2]
Molecular Formula C10H6eCINO2 [1] [2] [4]

Molecular Weight 207.61 g/mol [2] [3] [4]

SMILES O=C(C(Cl)=C(C1=0)N)C2=C1C=CC=C2 [3]
InChl Key OBLNWSCLAYSJJR-UHFFFAOYSA-N [1] [2]

Table 2: Examples of Quinoclamine Analytical Standards

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s540867?utm_src=pdf-body
https://www.smolecule.com/products/s540867?utm_src=pdf-interest
https://www.smolecule.com/products/s540867?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sial/32719?srsltid=AfmBOopVFwLv07uO9XHp-Tkwi5fjpi0vk-ErPOx6NZhcgoKbjWxqAwp2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2797515&Mask=200
https://www.medchemexpress.com/quinoclamine-standard.html?srsltid=AfmBOoq2OgKeyKXLZyyCI07HU_TzZg8HJ4Q6HNIOY8uH5iKeXgYy-DLS
https://www.smolecule.com/products/s540867?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sial/32719?srsltid=AfmBOopVFwLv07uO9XHp-Tkwi5fjpi0vk-ErPOx6NZhcgoKbjWxqAwp2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2797515&Mask=200
https://www.medchemexpress.com/quinoclamine-standard.html?srsltid=AfmBOoq2OgKeyKXLZyyCI07HU_TzZg8HJ4Q6HNIOY8uH5iKeXgYy-DLS
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2797515&Mask=200
https://www.sigmaaldrich.com/US/en/product/sial/32719?srsltid=AfmBOopVFwLv07uO9XHp-Tkwi5fjpi0vk-ErPOx6NZhcgoKbjWxqAwp2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2797515&Mask=200
https://www.chemspider.com/Chemical-Structure.16770.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2797515&Mask=200
https://www.medchemexpress.com/quinoclamine-standard.html?srsltid=AfmBOoq2OgKeyKXLZyyCI07HU_TzZg8HJ4Q6HNIOY8uH5iKeXgYy-DLS
https://www.chemspider.com/Chemical-Structure.16770.html
https://www.medchemexpress.com/quinoclamine-standard.html?srsltid=AfmBOoq2OgKeyKXLZyyCI07HU_TzZg8HJ4Q6HNIOY8uH5iKeXgYy-DLS
https://www.sigmaaldrich.com/US/en/product/sial/32719?srsltid=AfmBOopVFwLv07uO9XHp-Tkwi5fjpi0vk-ErPOx6NZhcgoKbjWxqAwp2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2797515&Mask=200
https://www.smolecule.com/products/s540867?utm_src=pdf-body
https://www.smolecule.com/products/s540867?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Concentration /

Product Description Source | Catalog .
Quantity

Analytical Standard (neat) Sigma-Aldrich Various sizes

(PESTANAL) [1]

High-Purity Reference Material HPC Standards [5] 100 mg

Quinoclamine Solution HPC Standards [5] 100 pg/mLin
Acetonitrile

Deuterated Internal Standard (D4- HPC Standards [5] 100 pg/mLin

Quinoclamine Solution) Acetonitrile

HPLC Method Development & Protocol Outline

While a specific, ready-to-use HPLC method for Quinoclamine is not detailed in the search results, the

following general steps and considerations can guide your protocol development.

Sample Preparation is Critical Sample preparation is central to a successful analysis and depends heavily
on the sample matrix [6]. For complex matrices like those mentioned in the search results, a multi-step

process may be necessary.

e For Honeybees: The literature indicates the use of dispersive solid-phase extraction (dSPE)
followed by liquid or gas chromatography [1].

¢ For Chlorophyll-containing matrices: Similarly, dSPE is noted as a preparation technique [1].

¢ General Techniques: Common preparation methods for complex samples include homogenization,
liquid-liquid extraction, centrifugation, and filtration to remove particulates and extend column lifetime

[6].

General HPLC Method Scouting & Optimization A robust HPLC method is built through systematic

development [6].

¢ Method Scouting: Begin by screening different HPLC columns (e.g., C18, phenyl) and mobile phase
conditions (e.g., pH, buffer strength, organic modifier). The reference from Sigma-Aldrich confirms
Quinoclamine is suitable for HPLC analysis, providing a starting point [1].

¢ Method Optimization: Iteratively adjust parameters like gradient time, temperature, and flow rate to
achieve optimal resolution, peak shape, and run time.
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e Mitigating Matrix Effects: The sample matrix can interfere with analyte detection. To mitigate this,
you can dilute the sample, use extraction techniques for purification, or employ a more selective
detection method [6].

Proposed Workflow for HPL.C Analysis The diagram below outlines a general workflow for developing an

HPLC method for Quinoclamine analysis.

Sample Preparation
(Homogenization, Extraction, Filtration)

HPLC Instrument Setup
(Column: C18, Mobile Phase: Buffer/ACN)

System Suitability Test

(Check Precision, Tailing, Resolution)

Chromatographic Run

Data Analysis & Quantification

End: Report Results

Click to download full resolution via product page
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Safety & Regulatory Information

When handling Quinoclamine, note the following safety classifications and take appropriate precautions [1]:

e Hazard Statements: Warning - May be harmful if swallowed, causes skin and eye irritation, may
cause an allergic skin reaction, suspected of causing cancer, suspected of damaging fertility or the
unborn child, may cause damage to organs through prolonged or repeated exposure, and is very
toxic to aquatic life [1].

e Target Organs: Blood and Kidney [1].

e Personal Protective Equipment (PPE): Use eyeshields, faceshields, gloves, and appropriate
respirator cartridges [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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